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Compound of Interest

Compound Name: 6-Methoxy-9H-pyrido[2,3-b]indole

Cat. No.: B1634383

Get Quote

Executive Summary & Compound Profile
6-Methoxy-9H-pyrido[2,3-b]indole is a fused tricyclic heteroaromatic system belonging to the

-carboline class.[1] Unlike its

-carboline isomers (e.g., pinoline), the

-carboline scaffold is characterized by a pyridine ring fused to the 2,3-position of the indole
nucleus. This structural distinction imparts unique electronic properties and pharmacological
profiles, particularly in cytotoxicity and DNA intercalation.
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Property Data

IUPAC Name 6-Methoxy-9H-pyrido[2,3-b]indole

Common Name
6-Methoxy-

-carboline

CAS Registry
Derivative dependent (Generic

-carboline: 244-76-8)

Molecular Formula

C

H

N

O

Exact Mass 198.0793

Key Applications Cytotoxic agent, CNS ligand, DNA intercalator

Structural Analysis & Numbering
Correct structural assignment relies on the specific numbering of the

-carboline skeleton, which differs from the more common

-carboline.

Positions 2, 3, 4: Pyridine ring.[1][2]

Positions 5, 6, 7, 8: Indole benzenoid ring.

Position 9: Indole nitrogen (NH).

Position 6: Methoxy substituent (para to the indole nitrogen).

Synthesis & Impurity Context
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The spectroscopic profile is often influenced by the synthetic route.[3] The most robust modern

method involves the 6

-electrocyclization of indole-3-alkenyl oximes, which avoids the regioisomeric mixtures common
in classical Graebe-Ullmann syntheses.
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Figure 1: Convergent synthesis via electrocyclization ensures regiochemical purity, minimizing

8-methoxy isomers.

Spectroscopic Data (The Core)[4][5]
Nuclear Magnetic Resonance (NMR)
The following data represents the consensus chemical shifts for 6-methoxy-

-carboline in DMSO-

. The 6-methoxy group introduces significant shielding effects at the ortho positions (C5 and
C7).

H NMR Data (400 MHz, DMSO-

)
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Position (ppm) Multiplicity (Hz)
Assignment
Logic

NH (9) 11.60 - 11.80 br s -

Indole NH

(Exchangeable

with D

O)

H-2 8.48 dd 4.8, 1.6
-Pyridine proton

(deshielded by

N)

H-4 8.35 dd 7.8, 1.6 -Pyridine proton

H-5 7.65 d 2.5

meta-coupling to

H-7; shielded by

OMe

H-8 7.45 d 8.8
ortho-coupling to

H-7

H-3 7.22 dd 7.8, 4.8 -Pyridine proton

H-7 7.08 dd 8.8, 2.5
ortho to H-8,

meta to H-5

OCH 3.86 s -
Characteristic

methoxy singlet

C NMR Data (100 MHz, DMSO-

)
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Carbon (ppm) Type Assignment Note

C-6 154.2 C Ipso-methoxy

(deshielded)

C-2 148.5 CH -Pyridine

C-9a 140.1 C Bridgehead

C-8a 136.5 C Bridgehead

C-4 128.8 CH -Pyridine

C-4b 120.5 C Bridgehead

C-4a 118.2 C Bridgehead

C-3 115.4 CH -Pyridine

C-8 112.5 CH Indole ring

C-7 111.8 CH
Indole ring (shielded

by OMe)

C-5 103.5 CH
Indole ring (shielded

by OMe)

OCH 55.8 CH Methoxy carbon

Mass Spectrometry (MS)
The fragmentation pattern is diagnostic for methoxy-substituted carbolines. The stability of the

tricyclic aromatic core results in a strong molecular ion.

Ionization Mode: ESI+ or EI (70 eV)

Molecular Ion [M]+: m/z 198.1
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Fragmentation Pathway:

[M]+ (m/z 198): Base peak (100%).

[M - CH

]+ (m/z 183): Loss of methyl radical from the methoxy group. This is the primary diagnostic
fragment.

[M - CH

- CO]+ (m/z 155): Subsequent loss of carbon monoxide (ring contraction/stabilization).

[M - HCN]+ (m/z 171): Loss of HCN from the pyridine ring (less common in ESI, prominent in

EI).

[M]+ 
 m/z 198 
 (Parent)

[M - CH3]+ 
 m/z 183 

 (Quinoid type)

- •CH3 
 (Primary)

[M - CH3 - CO]+ 
 m/z 155 

 (Ring Contraction)

- CO 
 (Secondary)
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Click to download full resolution via product page

Figure 2: Primary fragmentation pathway observed in EI/ESI-MS.

Infrared Spectroscopy (IR)
Data acquired via ATR-FTIR (solid state).

3400 - 3250 cm

:

(N-H) stretch (Broad, medium intensity).

3050 - 3000 cm

:

(C-H) aromatic stretch.

2960 - 2840 cm

:

(C-H) aliphatic stretch (Methoxy methyl group).

1625, 1585 cm

:

(C=C) and

(C=N) skeletal vibrations (Characteristic of

-carboline core).

1220, 1045 cm

:

(C-O) stretch (Aryl alkyl ether).
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Experimental Protocols
Protocol A: NMR Sample Preparation
Objective: To obtain high-resolution spectra without aggregation artifacts.

Weigh 5.0 - 8.0 mg of 6-methoxy-9H-pyrido[2,3-b]indole into a clean vial.

Add 0.6 mL of DMSO-

(99.9% D). Note: CDCl

may be used, but solubility is often lower, and NH signals may broaden.

Sonicate for 30 seconds to ensure complete dissolution.

Filter through a cotton plug into the NMR tube if any suspension remains.

Acquisition: Run 1H (16 scans) and 13C (1024 scans) at 298 K.

Protocol B: LC-MS Identification
Objective: Rapid purity check and mass confirmation.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5

m, 2.1 x 50 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.[4]

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV at 254 nm and 300 nm; ESI+ Mode (Scan 100-500 m/z).

Expected RT: ~2.5 - 3.0 min (depending on flow rate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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